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Compound of Interest

Compound Name: Benzeneseleninic anhydride

Cat. No.: B095557 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Benzeneseleninic anhydride is a versatile oxidizing agent employed in various organic

syntheses. However, its utility is matched by its significant toxicological and environmental

hazards. This guide provides a comprehensive overview of the essential safety, handling, and

disposal protocols to ensure the well-being of laboratory personnel and to mitigate

environmental impact.

Hazard Identification and Classification
Benzeneseleninic anhydride is classified as a hazardous chemical. It is acutely toxic if

swallowed or inhaled and may cause damage to organs, specifically the liver, through

prolonged or repeated exposure.[1][2] Furthermore, it is very toxic to aquatic life with long-

lasting effects.[1][2][3]

Signal Word: Danger[1][4]

Hazard Statements:

H301: Toxic if swallowed.[3][5]

H331: Toxic if inhaled.[3][5]

H373: May cause damage to organs through prolonged or repeated exposure.[3][5]
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H410: Very toxic to aquatic life with long lasting effects.[3][5]

Physical and Chemical Properties
A summary of the key physical and chemical properties of benzeneseleninic anhydride is

provided in the table below.

Property Value References

CAS Number 17697-12-0 [6][7][8][9]

Molecular Formula C₁₂H₁₀O₃Se₂ [6][9][10]

Molecular Weight 360.13 g/mol [9][10]

Appearance Almost white solid/powder [6]

Melting Point 165-170 °C (lit.) [6][11]

Solubility

Moisture sensitive, readily

absorbs water to form

benzeneseleninic acid.

[1][6][11]

InChIKey
FHPZOWOEILXXBD-

UHFFFAOYSA-N
[6]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure stability

of the compound.

Personal Protective Equipment (PPE)
A comprehensive assessment of personal protective equipment is essential.
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PPE Specification References

Eye/Face Protection

Chemical safety goggles or

eyeglasses as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166. A face shield

may also be necessary.

[1][6]

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile rubber) and

clothing to prevent skin

exposure.

[1][6]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced. A

full-face respirator is the

minimum requirement for

volatile, irritating, toxic, or

corrosive materials.

[1][6]

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[6]

Ensure that eyewash stations and safety showers are close to the workstation location.[1]

Handling Procedures
Wash hands and any exposed skin thoroughly after handling.[1]

Do not eat, drink, or smoke when using this product.[1][7]
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Avoid breathing dust, fume, gas, mist, vapors, or spray.[1][3][7]

Avoid contact with skin and eyes.[6]

Avoid generating dusty conditions.[6]

Storage Conditions
Store in a cool, dry, and well-ventilated place.[1][6][7]

Keep the container tightly closed.[1][6][7]

The compound is moisture-sensitive; store under an inert atmosphere if possible.[1][6]

Store locked up.[1]

Incompatible materials to avoid include bases, metals, and oxidizing agents.[1][6]

Emergency Procedures
First-Aid Measures
Immediate medical attention is required for all routes of exposure.
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Exposure Route First-Aid Protocol References

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Get

medical aid immediately.

[1][6]

Skin Contact

Get medical aid. Flush skin

with plenty of soap and water.

Remove contaminated clothing

and shoes.

[1][6]

Ingestion

IF SWALLOWED: Immediately

call a POISON CENTER or

doctor/physician. Rinse mouth.

Do NOT induce vomiting. If the

victim is conscious and alert,

give 2-4 cupfuls of milk or

water. Never give anything by

mouth to an unconscious

person.

[1][6][12]

Inhalation

Remove from exposure and

move to fresh air immediately.

If not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical aid immediately. Do

not use mouth-to-mouth

resuscitation if the victim

ingested or inhaled the

substance.

[1][6][7]

Spill Response Protocol
A systematic approach is necessary for cleaning up spills of benzeneseleninic anhydride.
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Initial Actions Assessment & PPE Containment & Cleanup Decontamination & Disposal

Evacuate Area Notify Supervisor & Others Remove Ignition Sources Assess Spill Size & Risk Don Appropriate PPE Contain Spill with Dike Cover with Inert Absorbent Sweep into Disposal Container Decontaminate Spill Area Package & Label Waste Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for responding to a benzeneseleninic anhydride spill.

Detailed Spill Cleanup Steps:

Evacuate and Secure the Area: Immediately evacuate all non-essential personnel from the

spill area.[13] Post warnings as necessary.

Personal Protective Equipment (PPE): Before attempting cleanup, don the appropriate PPE,

including chemical-resistant gloves, safety goggles or a face shield, a lab coat, and

respiratory protection.[14]

Contain the Spill: Prevent the spread of the solid material. Avoid generating dust.[6] If the

spill is large, create a dike around it using an inert absorbent material.[15][16]

Cleanup: Carefully sweep or vacuum the spilled material and place it into a suitable, labeled,

and closed container for disposal.[6] Do not create dust.

Decontamination: Wash the spill area thoroughly with soap and water.[13] Collect the

decontamination materials for proper disposal.

Disposal: Dispose of the container with the spilled material and any contaminated cleanup

supplies as hazardous waste in accordance with local, state, and federal regulations.[6]

Disposal Protocols
Benzeneseleninic anhydride and any contaminated materials must be disposed of as

hazardous waste.
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Benzeneseleninic Anhydride Waste
(Unused chemical, contaminated labware, spill cleanup material)

Place in a designated, sealed,
and properly labeled hazardous waste container.

Segregate from incompatible waste streams
(e.g., strong bases, reactive metals).

Store in a designated hazardous waste accumulation area.

Arrange for disposal through an
approved waste disposal plant or licensed contractor.

Click to download full resolution via product page

Caption: Protocol for the disposal of benzeneseleninic anhydride waste.

Key Disposal Considerations:

Dispose of contents and container to an approved waste disposal plant.[1][12]

Disposal must be in a manner consistent with federal, state, and local regulations.[6]

Do not allow the chemical to enter drains, as it is very toxic to aquatic life.[7][12]

Experimental Protocol: General Procedure for
Oxidation
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Benzeneseleninic anhydride is a known oxidizing agent for various substrates, including the

oxidation of phenols to ortho-quinones and benzylic hydrocarbons to aldehydes or ketones.[11]

The following is a generalized protocol for its use, emphasizing the necessary safety

precautions.
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Preparation

Reaction

Work-up and Purification

Set up reaction vessel in a fume hood.

Ensure inert atmosphere if substrate is sensitive.

Add substrate and solvent.

Carefully add benzeneseleninic anhydride.

Heat the reaction mixture as required.

Monitor reaction progress (e.g., by TLC).

Quench the reaction.

Perform aqueous work-up and extraction.

Dry the organic layer.

Purify the product (e.g., chromatography).

Click to download full resolution via product page

Caption: A generalized workflow for an oxidation reaction using benzeneseleninic anhydride.
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Methodology:

Reaction Setup: All operations should be performed in a well-ventilated chemical fume hood.

The reaction vessel should be appropriately sized and equipped with a stirrer and, if

necessary, a condenser and an inlet for an inert atmosphere.

Charging the Vessel: The substrate to be oxidized is dissolved in a suitable solvent in the

reaction vessel.

Addition of Benzeneseleninic Anhydride: Benzeneseleninic anhydride is weighed out

carefully, avoiding dust generation, and added to the reaction mixture. This step should be

performed with caution as the reaction may be exothermic.

Reaction Conditions: The reaction mixture is stirred and may be heated to a specific

temperature for a set period to ensure the completion of the reaction.

Monitoring the Reaction: The progress of the reaction should be monitored by a suitable

analytical technique, such as thin-layer chromatography (TLC).

Work-up: Upon completion, the reaction is cooled to room temperature and quenched

appropriately. A standard aqueous work-up is then performed to remove the selenium by-

products.

Purification: The crude product is then purified using standard laboratory techniques such as

column chromatography, recrystallization, or distillation.

Waste Handling: All selenium-containing waste generated during the reaction and work-up

must be collected and disposed of as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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